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This guide provides an in-depth exploration of 13-cis-Retinonitrile, a nitrile derivative of the
well-known retinoid, 13-cis-retinoic acid (isotretinoin). While not as extensively studied as its
carboxylic acid counterpart, 13-cis-Retinonitrile holds significant interest for researchers in
medicinal chemistry and drug development due to the unique chemical and biological
properties conferred by the nitrile functional group. This document will delve into its chemical
identity, molecular characteristics, synthesis, and potential applications, offering a scientifically
grounded resource for professionals in the field.

Chemical Identity and Molecular Properties

Defining the precise chemical identifiers for a specialized compound is a cornerstone of
rigorous scientific communication. For 13-cis-Retinonitrile, while a specific CAS (Chemical
Abstracts Service) number is not readily available in public databases, its identity is
unequivocally established through its molecular structure and formula. An isotopically labeled
version, 13-cis-Retinonitrile-13C2, is documented with a CAS number listed as "NA" (Not
Available), further suggesting the unassigned status of the parent compound[1].

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b583475#bc-rfq
https://www.benchchem.com/product/b583475/docs?utm_src=pdf-body#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs?utm_src=pdf-body#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs?utm_src=pdf-body#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs?utm_src=pdf-body#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.pharmaffiliates.com/en/13-cis-retinonitrile-13c2-pasti077800.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molecular structure of 13-cis-Retinonitrile is analogous to other 13-cis retinoids, featuring
a [3-ionone ring and a polyene chain with a cis configuration at the 13th carbon position. The
defining feature is the terminal nitrile (-C=N) group, which replaces the aldehyde, alcohol, or
carboxylic acid moieties found in related retinoids.

Table 1: Physicochemical Properties of 13-cis-

Retinonitrile and Related I

13-cis- 13-cis- 13-cis- 13-cis-Retinoic
Property . . . . -

Retinonitrile Retinal[2] Retinol[3] Acid[4][5]

Not readily
CAS Number _ 472-86-6 2052-63-3 4759-48-2

available
Molecular

C20H27N C20H280 C20H300 C20H2802
Formula

) 281.44 g/mol

Molecular Weight 284.4 g/mol 286.5 g/mol 300.44 g/mol

(Calculated)

Pale Yellow Oil )

_ _ Yellow crystalline

Appearance (for labeled Solid Solid

. powder
variant)[1]

The molecular weight of 13-cis-Retinonitrile is calculated based on its chemical formula,
C20H27N. The nitrile group's introduction in place of an oxygen-containing functional group
results in a lower molecular weight compared to its retinal, retinol, and retinoic acid analogs.
This alteration in polarity and hydrogen bonding capability is expected to influence its solubility,
membrane permeability, and metabolic stability.

Synthesis and Chemical Logic

The synthesis of 13-cis-Retinonitrile is not extensively detailed in publicly available literature;
however, a logical and established synthetic route would involve the conversion of the
aldehyde group of 13-cis-Retinal. This transformation is a common and well-understood
process in organic chemistry.

Proposed Synthetic Workflow
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A plausible and efficient method for the synthesis of 13-cis-Retinonitrile would be the
dehydration of the corresponding oxime, which is formed from the reaction of 13-cis-Retinal
with hydroxylamine.
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13-cis-Retinal Oxime Formation

. >{ 13-cis-Retinal Oxime i
1
Hydroxylamine (NH20H) ‘ 13-cis-Retinonitrile
I

Dehydrating Agent (e.g., Ac20, DCC)
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Caption: Simplified overview of the retinoid signaling pathway.
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Pathway Logic:

o Cellular Uptake and Binding: Retinoids enter the cell and bind to cellular retinoic acid-binding
proteins (CRABPS).

» Nuclear Translocation: The retinoid-CRABP complex is transported into the nucleus.
o Receptor Activation: Inside the nucleus, the retinoid binds to and activates RARSs.
» Heterodimerization: The activated RAR forms a heterodimer with an RXR.

e DNA Binding: This RAR-RXR heterodimer binds to specific DNA sequences known as
retinoic acid response elements (RARES) in the promoter regions of target genes.

e Gene Transcription: The binding of the heterodimer to RAREs modulates the transcription of
genes involved in cellular processes such as proliferation, differentiation, and apoptosis.

The interaction of 13-cis-Retinonitrile with this pathway, particularly its ability to activate
RARs, would be a critical determinant of its biological activity.

Conclusion and Future Directions

13-cis-Retinonitrile represents a compelling yet underexplored molecule within the retinoid
family. While foundational data such as a dedicated CAS number remain to be formally
assigned, its chemical identity and properties can be confidently inferred from its structure and
the extensive knowledge of related compounds. The logical synthesis from 13-cis-Retinal
provides a clear path for its preparation.

For researchers, scientists, and drug development professionals, 13-cis-Retinonitrile offers a
unique tool to probe the intricacies of retinoid receptor signaling and to explore novel
therapeutic avenues. Its potential for improved metabolic stability and its distinct
physicochemical properties make it a worthy candidate for further investigation in the fields of
oncology, dermatology, and beyond. Future research should focus on its formal synthesis and
characterization, the determination of its binding affinities for retinoid receptors, and the
evaluation of its biological activity in relevant in vitro and in vivo models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b583475/docs?utm_src=pdf-body#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.pharmaffiliates.com/en/13-cis-retinonitrile-13c2
https://pubchem.ncbi.nlm.nih.gov/compound/6436079
https://pubmed.ncbi.nlm.nih.gov/2442226/
https://pubchem.ncbi.nlm.nih.gov/compound/9904001
https://www.researchgate.net/publication/19383925_Synthesis_and_characterization_of_13-cis-retinoic_acid_derivatives
https://www.benchchem.com/product/b583475?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmaffiliates.com/en/13-cis-retinonitrile-13c2-pasti077800.html
https://pubchem.ncbi.nlm.nih.gov/compound/13-cis-Retinal
https://pubchem.ncbi.nlm.nih.gov/compound/13-cis-Retinol
https://www.sigmaaldrich.com/HK/zh/product/sigma/r3255
https://www.biosynth.com/p/FR27714/4759-48-2-13-cis-retinoic-acid
https://www.benchchem.com/product/b583475/docs#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/product/b583475/docs#13-cis-retinonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583475?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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